Cas no 10374-29-5 (N-benzylidenebenzamide)

• Product Name: N-benzylidenebenzamide
• CAS No: 10374-29-5
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 1138736
• PubChem ID: 11095862
• Update Time: 2025-04-20

N-benzylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• N-benzylidenebenzamide
• N-benzoylbenzaldimine
• Benzamide, N-(phenylmethylene)-
• N-benzoylbenzylideneimine
• N-benzylidene-benzamide
• N-(phenylmethylene)benzamide
• CTK0G6824
• SureCN3077773
• N-benzoyl-N-benzylidenamine
• N-benzoyl-N-benzylideneamine
• N-benzoylbenzaldimine; Benzamide, N-(phenylmethylene)-; N-benzoylbenzylideneimine; N-benzylidene-benzamide; N-(phenylmethylene)benzamide; CTK0G6824; SureCN3077773; N-benzoyl-N-benzylidenamine; N-benzoyl-N-benzylideneamine;
• SCHEMBL14327772
• DTXSID60455052
• 51608-62-9
• 10374-29-5
• (E)-N-Benzylidenebenzamide
• SCHEMBL3077773

• Inchi： 1S/C14H11NO/c16-14(13-9-5-2-6-10-13)15-11-12-7-3-1-4-8-12/h1-11H/b15-11+
• InChI Key： YGGJSJZICSDFMN-RVDMUPIBSA-N
• SMILES： O=C(C1C=CC=CC=1)/N=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 209.084063974g/mol
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.4Ų